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Compound of Interest

Compound Name: 2-Ethoxytetrahydrofuran

Cat. No.: B085397

The proper disposal of 2-Ethoxytetrahydrofuran, a flammable liquid and potential peroxide
former, is critical for laboratory safety and environmental protection.[1] This guide provides a
comprehensive, step-by-step approach for researchers, scientists, and drug development
professionals to safely manage and dispose of this chemical. Adherence to institutional and
local regulations is paramount, and this document should be used in conjunction with your
organization's specific Environmental Health and Safety (EHS) protocols.

I. Hazard Assessment and Pre-Disposal Checklist

Before initiating any disposal procedures, a thorough hazard assessment is necessary. 2-
Ethoxytetrahydrofuran shares properties with other ethers, most notably the risk of forming
explosive peroxides upon exposure to air and light.[2][3]

Key Hazards:

o Flammability: 2-Ethoxytetrahydrofuran is a highly flammable liquid with a flash point of
16°C (60.8°F). All sources of ignition must be eliminated from the handling area.[1]

o Peroxide Formation: Like many ethers, this compound can form explosive peroxides over
time, especially in opened containers.[2][3][4] It is crucial to date containers upon receipt and
upon opening.[2][3][4]

» Toxicity: While specific toxicity data is limited, it is harmful if swallowed. Standard chemical
handling precautions, including the use of appropriate personal protective equipment (PPE),
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should be observed.[5]
Pre-Disposal Checklist:

o Consult Your EHS Office: Always consult your institution's Environmental Health and Safety
(EHS) or equivalent department for specific disposal guidelines.[2] They will provide
information on approved waste containers, labeling requirements, and pickup schedules.

o Wear Appropriate PPE: At a minimum, this includes safety goggles, a face shield, a flame-
resistant lab coat, and chemical-resistant gloves (e.g., nitrile gloves, with attention to
breakthrough times).[4][5]

o Work in a Ventilated Area: All handling and preparation for disposal should be conducted in a
certified chemical fume hood.[4][5]

» Check for Peroxides: If the container has been open for an extended period or if crystalline
material is visible around the cap, do not handle it.[4] This may indicate the presence of
explosive peroxides. In such cases, contact your EHS office immediately for specialized
disposal.[2][4]

Il. Step-by-Step Disposal Procedure

The primary method for the disposal of 2-Ethoxytetrahydrofuran is collection as hazardous
chemical waste for incineration.[6] Drain disposal is not a suitable option.[6]

o Waste Collection:

o Acquire a designated and properly labeled hazardous waste container from your EHS
office. The container must be compatible with flammable organic liquids.

o Carefully pour the 2-Ethoxytetrahydrofuran waste into the container, avoiding spills. Use
a funnel if necessary.

o Do not mix with incompatible waste streams.

o Container Management:
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o Keep the hazardous waste container securely closed at all times, except when adding
waste.[2][4]

o Store the container in a designated, well-ventilated, and cool secondary containment area
away from heat and ignition sources.[2][5]

o Ensure the container is clearly labeled with "Hazardous Waste," the full chemical name
("2-Ethoxytetrahydrofuran”), and any other information required by your institution.

o Empty Container Disposal:

[e]

An "empty" container that held 2-Ethoxytetrahydrofuran must still be treated as
hazardous waste unless properly decontaminated.

o To decontaminate, triple rinse the container with a suitable solvent (e.g., ethanol or
acetone).[2][3]

o Collect the rinseate as hazardous waste in the same container as the 2-
Ethoxytetrahydrofuran waste.[3]

o After triple rinsing, deface the original label on the container and dispose of it as regular
laboratory glass or plastic waste, as per your institution's guidelines.[2][3]

o Spill Management:

[e]

In the event of a spill, evacuate the immediate area and remove all ignition sources.[4][6]

o

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain and
soak up the liquid.[6]

o

Collect the absorbent material and place it in a sealed, labeled container for disposal as
hazardous waste.[2]

o

For large spills, evacuate the area and contact your EHS office immediately.[2]

lll. Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Ethoxytetrahydrofuran relevant to
its safe handling and disposal.

Property Value Citation(s)
CAS Number 13436-46-9

Molecular Formula CeH1202

Boiling Point 170-172 °C

Density 0.908 g/mL at 25 °C

Flash Point 16 °C (60.8 °F) - closed cup

Storage Temperature Recommended 2 - 8 °C

Dispose of within 6 months of
Opened Container Limit opening (general ether [2][3]

guideline)

Dispose of within 1 year of
Unopened Container Limit receipt (general ether [2][5]

guideline)

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethoxytetrahydrofuran.
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Start: 2-Ethoxytetrahydrofuran for Disposal

Check for Peroxide Formation
(e.g., crystals, age of container)

Yes No
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STOP!
Contact EHS Immediately
for Specialized Disposal

Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

Work in a Chemical Fume Hood
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Hazardous Waste Container

Store Waste Container in
Secondary Containment

Arrange for EHS
Hazardous Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethoxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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